Cas no 93489-08-8 (1-(Isocyanatomethyl)-2-methoxybenzene (>80%))

• Product Name: 1-(Isocyanatomethyl)-2-methoxybenzene (>80%)
• CAS No: 93489-08-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD03427182
• CID: 61634
• PubChem ID: 4564397
• Update Time: 2025-05-21

1-(Isocyanatomethyl)-2-methoxybenzene (>80%) Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzyl isocyanate
• 1-(isocyanatomethyl)-2-methoxybenzene
• 1-(isocyanatomethyl)-2-methoxy-benzene
• 2-methoxy-benzyl isocyanate
• o-methoxybenzylisocyanate
• ortho-methoxybenzyl isocyanate
• 2-Methoxybenzyl isocyanate, 97%
• DTXSID80404305
• SCHEMBL1205405
• DTKFYMTVYBPJRC-UHFFFAOYSA-N
• 93489-08-8
• 1-isocyanatomethyl-2-methoxy-benzene
• AKOS010078370
• 1-(Isocyanatomethyl)-2-methoxybenzene (>80%)
• FT-0653721
• Benzene, 1-(isocyanatomethyl)-2-methoxy-
• A844613
• EN300-272499

• MDL： MFCD03427182
• Inchi： 1S/C9H9NO2/c1-12-9-5-3-2-4-8(9)6-10-7-11/h2-5H,6H2,1H3
• InChI Key： DTKFYMTVYBPJRC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CN=C=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.060 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 231-232 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5285(lit.)
• PSA: 38.66000
• LogP: 1.53100
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(Isocyanatomethyl)-2-methoxybenzene (>80%) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S36-S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(Isocyanatomethyl)-2-methoxybenzene (>80%)

Professional Introduction to 1-(Isocyanatomethyl)-2-methoxybenzene (CAS No. 93489-08-8)

1-(Isocyanatomethyl-2-methoxybenzene) (CAS No. 93489-08-8) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring an isocyanato group and a methoxy substituent on a benzene ring, makes it a versatile intermediate in the development of novel therapeutic agents.

The significance of 1-(Isocyanatomethyl-2-methoxybenzene) in modern chemical biology is underscored by its applications in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the preparation of novel heterocyclic derivatives, which exhibit promising biological activities. These derivatives are being explored for their potential in treating a range of diseases, including inflammatory disorders and neurodegenerative conditions.

In the realm of drug discovery, 1-(Isocyanatomethyl-2-methoxybenzene) serves as a key building block for constructing complex molecular architectures. Its reactivity allows for the facile introduction of diverse functional groups, enabling chemists to design molecules with tailored properties. This flexibility is particularly valuable in the development of targeted therapies, where precise molecular modifications can enhance drug efficacy and reduce side effects.

One of the most compelling aspects of 1-(Isocyanatomethyl-2-methoxybenzene) is its role in the synthesis of advanced materials. Researchers have leveraged its chemical properties to develop novel polymers and coatings with enhanced durability and functionality. These materials are finding applications in various industries, including electronics and aerospace, where performance under extreme conditions is paramount.

The pharmaceutical industry has been particularly keen on exploring the potential of 1-(Isocyanatomethyl-2-methoxybenzene) due to its ability to serve as a precursor for a wide array of pharmacologically relevant compounds. For instance, recent studies have demonstrated its use in the synthesis of kinase inhibitors, which are critical for treating cancers and other chronic diseases. The compound's unique structural features allow for the development of inhibitors with high selectivity and potency.

The synthesis of 1-(Isocyanatomethyl-2-methoxybenzene) involves sophisticated organic transformations that highlight the compound's synthetic versatility. Advanced catalytic methods have been employed to achieve high yields and purity, making it a reliable reagent for industrial-scale applications. These synthetic advancements have not only improved the accessibility of the compound but also paved the way for new methodologies in organic chemistry.

In conclusion, 1-(Isocyanatomethyl-2-methoxybenzene) (CAS No. 93489-08-8) is a multifaceted compound with far-reaching implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges. As scientific understanding continues to evolve, the applications of this compound are expected to expand even further, solidifying its place as a cornerstone in modern chemical research.